(R)-1-benzyl-2-methylpiperazine
Overview
Description
“®-1-benzyl-2-methylpiperazine” is a synthetic compound that belongs to the class of piperazine derivatives. It has a CAS number of 174671-42-2 .
Molecular Structure Analysis
The molecular formula of “®-1-benzyl-2-methylpiperazine” is C12H18N2 . It has a molecular weight of 190.28500 .Physical And Chemical Properties Analysis
“®-1-benzyl-2-methylpiperazine” has a density of 0.991 g/cm3 . It has a boiling point of 281.5ºC at 760 mmHg . The flash point is 112.3ºC .Scientific Research Applications
BMP has a variety of scientific research applications. It has been used in drug discovery and development, pharmacology, and biochemistry. In drug discovery and development, BMP has been used as a lead compound for the discovery of new drugs. In pharmacology, BMP has been used to study the pharmacokinetics, pharmacodynamics, and metabolic pathways of drugs. In biochemistry, BMP has been used to study the biochemical and physiological effects of drugs.
Mechanism of Action
The mechanism of action of BMP is not completely understood. However, it has been suggested that BMP acts as an agonist at serotonin, dopamine, and norepinephrine receptors. It has also been suggested that BMP may act as an allosteric modulator of serotonin and dopamine receptors.
Biochemical and Physiological Effects
BMP has a variety of biochemical and physiological effects. It has been shown to increase the release of serotonin and dopamine, as well as to inhibit the reuptake of serotonin and dopamine. BMP has also been shown to affect the expression of genes involved in the regulation of neurotransmitter release, as well as to modulate the activity of enzymes involved in the metabolism of neurotransmitters.
Advantages and Limitations for Lab Experiments
The use of BMP in laboratory experiments has several advantages. BMP is relatively inexpensive and can be easily synthesized. It is also stable and can be stored for long periods of time. However, there are some limitations to the use of BMP in laboratory experiments. BMP is not water-soluble, and it is difficult to dissolve in aqueous solutions. Additionally, BMP has a relatively low solubility in organic solvents, which may limit its use in certain experiments.
Future Directions
There are several potential future directions for BMP research. BMP could be studied further to better understand its mechanism of action and biochemical and physiological effects. BMP could also be used to study the pharmacokinetics, pharmacodynamics, and metabolic pathways of drugs. Additionally, BMP could be used to study the effects of drugs on gene expression and enzyme activity. Finally, BMP could be used to develop new drugs and therapies for a variety of diseases and disorders.
Synthesis Methods
BMP can be synthesized from the reaction between 1-(R)-1-benzyl-2-methylpiperazinezine and 2-methylpiperazine. The reaction is typically carried out in a solvent such as dichloromethane or toluene. The reaction is exothermic and is typically performed at room temperature. The reaction yields a mixture of (R)- and (S)-1-benzyl-2-methylpiperazine, and the (R)- isomer can be isolated by chromatographic methods.
Safety and Hazards
Properties
IUPAC Name |
(2R)-1-benzyl-2-methylpiperazine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18N2/c1-11-9-13-7-8-14(11)10-12-5-3-2-4-6-12/h2-6,11,13H,7-10H2,1H3/t11-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JGEODYUVEMNPPY-LLVKDONJSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CNCCN1CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CNCCN1CC2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70651407 |
Source
|
| Record name | (2R)-1-Benzyl-2-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70651407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
190.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
174671-42-2 |
Source
|
| Record name | (2R)-1-Benzyl-2-methylpiperazine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70651407 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (R)-1-benzyl-2-methylpiperazine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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